Cas no 39027-57-1 (3-(4-methylphenyl)butanoic acid)

• Product Name: 3-(4-methylphenyl)butanoic acid
• CAS No: 39027-57-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 924165
• PubChem ID: 98359
• Update Time: 2025-04-19

3-(4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-methylphenyl)butanoic acid
• 3-(4-methylphenyl)butanoic acid
• 3-(p-Tolyl)butanoicacid
• 4093-55-4
• DTXSID20961306
• 39027-57-1
• DS-013849
• SY385626
• MFCD00231078
• Benzenepropanoic acid, beta,4-dimethyl-
• AKOS009220615
• 93922-52-2
• NSC-112676
• A1-08290
• CS-0452119
• 3-p-tolyl-butyric acid
• SCHEMBL7559049
• MFCD20638541
• SY385635
• Z352782406
• (R)-3-(p-Tolyl)butanoic Acid
• 3-(p-Tolyl)butanoic acid
• AE-562/40987650
• EN300-1644727
• SY262057
• 1201-85-0
• NSC 112676
• NSC112676
• MFCD20638253
• (S)-3-(p-Tolyl)butanoic Acid

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)9(2)7-11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： ZWWPDLKCTGONCK-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids